Cas no 936249-99-9 (2-Bromo-1-(2,2-difluoroethoxy)-4-fluorobenzene)

• Product Name: 2-Bromo-1-(2,2-difluoroethoxy)-4-fluorobenzene
• CAS No: 936249-99-9
• MF: C₈H₆BrF₃O
• MW: 255.031852245331
• CID: 6782017
• PubChem ID: 60922017
• Update Time: 2025-06-30

2-Bromo-1-(2,2-difluoroethoxy)-4-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• CS-0458765
• A1-17496
• 2-bromo-1-(2,2-difluoroethoxy)-4-fluorobenzene
• 936249-99-9
• 2-Bromo-1-(2,2-difluoroethoxy)-4-fluorobenzene

• Inchi： 1S/C8H6BrF3O/c9-6-3-5(10)1-2-7(6)13-4-8(11)12/h1-3,8H,4H2
• InChI Key： YTRPZYBHEPDBJT-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1OCC(F)F)F

Computed Properties

• Exact Mass: 253.95541g/mol
• Monoisotopic Mass: 253.95541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 9.2Ų

Additional information on 2-Bromo-1-(2,2-difluoroethoxy)-4-fluorobenzene

Professional Introduction to 2-Bromo-1-(2,2-difluoroethoxy)-4-fluorobenzene (CAS No. 936249-99-9)

2-Bromo-1-(2,2-difluoroethoxy)-4-fluorobenzene, with the chemical formula C₈H₅BrF₃O, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of molecules that exhibit a unique combination of structural features, making it a valuable intermediate in the synthesis of various biologically active agents. The presence of both bromo and fluoro substituents, along with a difluoroethoxy group, imparts distinct reactivity and electronic properties that are highly desirable for further functionalization.

The CAS number 936249-99-9 uniquely identifies this compound and distinguishes it from other molecules with similar structural motifs. Its molecular structure consists of a benzene ring substituted at the 2-position with a bromine atom, at the 1-position with a 2,2-difluoroethoxy group, and at the 4-position with a fluorine atom. This specific arrangement of substituents contributes to its overall stability and reactivity, making it a versatile building block for more complex synthetic pathways.

In recent years, the demand for fluorinated compounds in pharmaceutical applications has surged due to their enhanced metabolic stability, improved binding affinity to biological targets, and increased lipophilicity. The 2-bromo-1-(2,2-difluoroethoxy)-4-fluorobenzene molecule exemplifies these advantages, as it can serve as a precursor for the development of novel therapeutic agents. Its bromine substituent allows for easy manipulation via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, while the fluoroethoxy group provides additional opportunities for further derivatization.

One of the most compelling aspects of this compound is its potential utility in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in numerous cellular processes, and their dysregulation is often associated with various diseases, including cancer. By incorporating fluorine atoms into kinase inhibitors, researchers can modulate their binding properties and improve their efficacy. The fluorine atoms in 2-bromo-1-(2,2-difluoroethoxy)-4-fluorobenzene provide an excellent starting point for such modifications.

Recent studies have highlighted the importance of fluorinated aryl compounds in drug discovery. For instance, fluorine-containing kinase inhibitors have shown promise in preclinical trials due to their ability to selectively target pathological pathways while minimizing off-target effects. The bromo group in 2-bromo-1-(2,2-difluoroethoxy)-4-fluorobenzene further enhances its utility by enabling palladium-catalyzed cross-coupling reactions, which are widely used in medicinal chemistry to construct complex molecular frameworks.

The difluoroethoxy moiety is another key feature that contributes to the compound's appeal. This group not only introduces additional fluorine atoms but also provides an oxygen atom that can participate in hydrogen bonding interactions within biological targets. Such interactions are critical for achieving high-affinity binding and improving drug potency. The combination of these structural elements makes 2-bromo-1-(2,2-difluoroethoxy)-4-fluorobenzene a particularly interesting candidate for further exploration.

In addition to its pharmaceutical applications, this compound has potential uses in agrochemical research. Fluorinated compounds are frequently employed in the development of pesticides and herbicides due to their enhanced stability and bioavailability. The unique reactivity of 2-bromo-1-(2,2-difluoroethoxy)-4-fluorobenzene may enable the synthesis of novel agrochemicals that are more effective against resistant strains of pests.

The synthesis of 2-bromo-1-(2,2-difluoroethoxy)-4-fluorobenzene typically involves multi-step organic transformations that require careful optimization to ensure high yields and purity. Common synthetic routes include halogenation reactions on pre-functionalized benzene derivatives followed by etherification with difluoroethanol under appropriate conditions. Advanced techniques such as flow chemistry have also been explored to improve scalability and reproducibility.

The growing interest in fluorinated compounds has spurred innovation in synthetic methodologies. For example, transition-metal-catalyzed reactions have become increasingly important for constructing complex fluorinated structures efficiently. The bromobenzene derivatives, including our target molecule, serve as valuable substrates for these transformations due to their reactivity and versatility.

Economic considerations also play a significant role in the adoption of new chemical entities like 2-bromo-1-(2,2-difluoroethoxy)-4-fluorobenzene. The cost-effectiveness of its synthesis and its potential commercial applications are critical factors that influence its widespread use in industry. As research continues to uncover new applications for fluorinated compounds, the demand for high-quality intermediates such as this one is expected to rise.

In conclusion, represents a promising chemical entity with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features make it an excellent starting point for the synthesis of biologically active agents targeting various diseases. As our understanding of fluorinated chemistry evolves, will undoubtedly continue to play an important role in drug discovery and development efforts worldwide.